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Compound of Interest

Compound Name:
tert-Butyl (2R)-2-

ethenylpyrrolidine-1-carboxylate

CAS No.: 340129-94-4

Cat. No.: B3130064

Get Quote

Executive Summary
(R)-N-Boc-2-vinylpyrrolidine (also known as tert-butyl (R)-2-vinylpyrrolidine-1-carboxylate) is a

key intermediate for the synthesis of functionalized pyrrolidines, indolizidines, and isoxazolines.

The specific optical rotation (

) is the primary metric for establishing enantiomeric purity (ee%) during synthesis.

Based on experimental data from authoritative literature (Dallanoce et al., Dieter et al.), the

specific optical rotation for the (R)-enantiomer is dextrorotatory (+), while the (S)-enantiomer is

levorotatory (-).
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Property Value Conditions Source

Specific Optical

Rotation (

)

+15.7° , CHCl
Inferred from (S)-

enantiomer [1]

(S)-Enantiomer

Rotation
-15.7° , CHCl

Dallanoce et al.

(2006) [1]

Alternative Reported

Value
-18.4° , EtOAc Dieter et al. (2005) [2]

Appearance
Clear, colorless to

pale yellow oil
Ambient Temp

Sigma-Aldrich /

Literature

Molecular Weight 197.27 g/mol - -

Critical Note: The optical rotation magnitude is concentration- and solvent-dependent. While

chloroform (CHCl

) is the standard solvent, values in ethyl acetate (EtOAc) or methanol (MeOH) will

differ. Ensure your Certificate of Analysis (CoA) matches the solvent conditions

used in your SOP.

Comparative Analysis of Optical Rotation
The optical rotation of N-Boc-2-vinylpyrrolidine is significantly lower in magnitude compared to

its precursor, N-Boc-prolinal (which typically exhibits

for the S-isomer). This reduction is attributed to the electronic change from the aldehyde
carbonyl to the vinyl group, altering the polarizability around the chiral center.
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Solvent
Concentration (

, g/100mL)

Rotation (

)
Interpretation

Chloroform (CHCl

)
0.55 +15.7°

Standard reference

value for (R)-isomer.

Ethyl Acetate (EtOAc) 2.08 +18.4°

Higher concentration

often yields slightly

higher rotation values.

Methanol (MeOH) 1.0 +12.0° to +14.0°

Protic solvents may

form H-bonds with the

carbamate, shifting

the value.

Synthesis & Causality of Rotation Variations
The optical purity of (R)-N-Boc-2-vinylpyrrolidine is directly dependent on the enantiomeric

purity of the starting material, (R)-N-Boc-prolinal, and the conditions of the Wittig olefination.

Synthesis Workflow (Graphviz)

(R)-Proline
(Starting Material)

Boc Protection
(Boc2O, NaOH) (R)-N-Boc-Proline Reduction/Oxidation

(or Weinreb Amide route)
(R)-N-Boc-Prolinal

[α]D ≈ +100°

Critical Step:
Avoid Racemization Wittig Olefination

(Ph3P=CH2, tBuOK, THF)

Low Temp (-78°C)
to preserve chirality (R)-N-Boc-2-vinylpyrrolidine

[α]D ≈ +15.7°

Click to download full resolution via product page

Figure 1: Synthetic pathway from (R)-Proline to (R)-N-Boc-2-vinylpyrrolidine. The Wittig

reaction must be performed at low temperatures to prevent racemization of the labile

-chiral center in the aldehyde.

Mechanistic Insight: Racemization Risks
The

-proton in N-Boc-prolinal is acidic. During the Wittig reaction, if the base (e.g.,

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3130064/docs?utm_src=pdf-body-img#technical-guide-specific-optical-rotation-of-r-n-boc-2-vinylpyrrolidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3130064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-BuOK or NaHMDS) is added too rapidly or at too high a temperature,
deprotonation/reprotonation can occur, leading to a racemate.

Observation: A specific rotation significantly lower than +15.7° (e.g., +5° or 0°) indicates

partial or complete racemization.

Correction: Ensure the ylide is generated before adding the aldehyde, and maintain reaction

temperature at -78°C during addition.

Experimental Protocols
Protocol A: Measurement of Specific Optical Rotation
Objective: Determine the specific optical rotation to validate enantiomeric purity.

Preparation: Accurately weigh 55 mg of the isolated (R)-N-Boc-2-vinylpyrrolidine oil.

Dissolution: Transfer to a 10 mL volumetric flask. Dissolve in HPLC-grade Chloroform (CHCl

) and dilute to the mark. (Concentration

g/100mL).[1]

Instrument Zeroing: Fill the polarimeter cell (1 dm path length) with pure solvent (CHCl

) and zero the instrument at 20°C using the Sodium D-line (589 nm).

Measurement: Rinse the cell with the sample solution, then fill completely (avoid bubbles).

Record the average of 5 measurements.

Calculation:

Where

is the observed rotation,

is path length in dm (usually 1), and

is concentration in g/100mL.

Protocol B: Synthesis (Wittig Olefination)
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Adapted from Dieter et al. [2][2]

Reagents: Methyltriphenylphosphonium bromide (1.2 equiv),

-BuOK (1.1 equiv), dry THF.

Ylide Generation: Suspend phosphonium salt in THF at 0°C. Add

-BuOK. Stir for 1h (solution turns yellow).

Addition: Cool to -78°C. Add (R)-N-Boc-prolinal (1.0 equiv) in THF dropwise over 30 mins.

Reaction: Stir at -78°C for 1h, then allow to warm slowly to RT overnight.

Workup: Quench with sat. NH

Cl, extract with Et

O, dry over MgSO

, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 9:1) yields the product as a colorless

oil.

Troubleshooting & Quality Control
If your measured rotation deviates from the expected +15.7°, use the following decision tree to

diagnose the issue.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/244228097_Synthesis_of_Allylamines_in_Enantiomerically_Pure_Form
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3130064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measured [α]D deviates
from +15.7°

Is the sign inverted?
(Measured approx -15.7°)

Wrong Starting Material
(Used L-Proline/S-isomer)

Yes

Is magnitude low?
(e.g., +2° to +10°)

No

Racemization occurred
during Wittig reaction

Yes (<10°)

Check Solvent
(Did you use MeOH?)

No (approx 12-14°)

Solvent Effect
Recalculate or switch to CHCl3

Yes

Chemical Impurity
(Check H-NMR for aldehyde)

No

Click to download full resolution via product page

Figure 2: Diagnostic decision tree for optical rotation anomalies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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